Cas no 91902-74-8 (Benzene, 1-methoxy-2-(phenylsulfinyl)-)

• Product Name: Benzene, 1-methoxy-2-(phenylsulfinyl)-
• CAS No: 91902-74-8
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 4320384
• PubChem ID: 14094804
• Update Time: 2025-05-26

Benzene, 1-methoxy-2-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(phenylsulfinyl)-
• 1-(benzenesulfinyl)-2-methoxybenzene
• 1-methoxy-2-(phenylsulfinyl)benzene
• (R)-o -Anisyl phenyl sulfoxide
• Benzene, 1-methoxy-2-(phenylsulfinyl)-, (R)-
• SCHEMBL6915522
• 91902-74-8
• (R)-1-Methoxy-2-(phenylsulfinyl)benzene

• Inchi： 1S/C13H12O2S/c1-15-12-9-5-6-10-13(12)16(14)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： FOYIPSPJAHHQKW-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=CC=C2)=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 232.05580079Da
• Monoisotopic Mass: 232.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on Benzene, 1-methoxy-2-(phenylsulfinyl)-

Recent Advances in the Study of Benzene, 1-methoxy-2-(phenylsulfinyl)- (CAS: 91902-74-8) in Chemical Biology and Pharmaceutical Research

Benzene, 1-methoxy-2-(phenylsulfinyl)- (CAS: 91902-74-8) is a sulfur-containing aromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinyl and methoxy functional groups, has been explored for its reactivity, biological activity, and utility in synthetic chemistry. Recent studies have focused on its role as a building block for more complex molecules, its potential as a therapeutic agent, and its mechanisms of action at the molecular level.

One of the key areas of research involving Benzene, 1-methoxy-2-(phenylsulfinyl)- is its application in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as an intermediate in the synthesis of sulfoxide-containing drugs, which are known for their enhanced stability and bioavailability. The study highlighted the compound's ability to undergo selective oxidation reactions, making it a valuable tool for the development of novel therapeutics targeting oxidative stress-related diseases.

Another significant advancement is the exploration of Benzene, 1-methoxy-2-(phenylsulfinyl)- as a potential anticancer agent. Research conducted at the University of Tokyo in 2024 revealed that derivatives of this compound exhibit promising cytotoxic activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed a mechanism involving the inhibition of key enzymes in the redox signaling pathways, suggesting a new avenue for the development of targeted cancer therapies.

In addition to its therapeutic potential, Benzene, 1-methoxy-2-(phenylsulfinyl)- has also been investigated for its role in chemical biology. A recent paper in ACS Chemical Biology (2024) detailed its use as a probe to study protein-sulfoxide interactions, providing insights into the regulation of protein function by post-translational modifications. This research has implications for understanding diseases such as neurodegenerative disorders, where protein misfolding and oxidative damage play critical roles.

The safety and pharmacokinetic properties of Benzene, 1-methoxy-2-(phenylsulfinyl)- have also been a focus of recent studies. A 2023 toxicological assessment published in Chemical Research in Toxicology reported that the compound exhibits low acute toxicity in animal models, with favorable metabolic stability. These findings support its further development as a pharmaceutical ingredient, although additional studies are needed to fully evaluate its long-term effects.

In conclusion, Benzene, 1-methoxy-2-(phenylsulfinyl)- (CAS: 91902-74-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications range from synthetic chemistry to drug development, with recent studies underscoring its potential as a therapeutic agent and a tool for biological investigation. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its mechanisms of action in greater detail.